BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Procedures for the Safe Disposal of
CK-119

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe working environment and
maintaining regulatory compliance. This document provides detailed, step-by-step guidance for
the disposal of CK-119, identified as the Acetylcholinesterase Activity Assay Kit MAK119. The
Safety Data Sheet (SDS) for this product indicates that it is harmful if swallowed and presents a
hazard to aquatic life, necessitating specialized disposal procedures.

It is critical to note that another product, catalog number CC119, is classified as a non-
hazardous substance and does not necessitate the stringent disposal protocols outlined below.
[1] Always verify the product number and consult the manufacturer-specific SDS before
proceeding.

Summary of Hazard and Disposal Data

The quantitative data from the Safety Data Sheet for the MAK119 kit are summarized below to
provide clear, actionable information for risk assessment and management.
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GHS Hazard
Classification

Hazard Statement

Precautionary
Statement
(Disposal)

Primary Disposal
Route

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P501: Dispose of
contents/container to
an approved waste

disposal plant.

Approved Hazardous

Waste Disposal

Hazardous to the
aguatic environment,
short-term (Category
3)

H402: Harmful to

aquatic life

P501: Dispose of
contents/container to
an approved waste

disposal plant.

Approved Hazardous

Waste Disposal

Table compiled from the Sigma-Aldrich MAK119 Safety Data Sheet.

Experimental Protocol for CK-119 Disposal

This protocol provides a detailed methodology for the safe collection, segregation, and disposal
of waste generated from the CK-119 (MAK119) kit.

1.0 Pre-Disposal Preparations

1.1 Personal Protective Equipment (PPE): Before beginning any waste handling procedures, all

personnel must be equipped with standard laboratory PPE, including a lab coat, safety glasses

with side shields, and nitrile gloves.

1.2 Waste Container Setup:

e Procure a designated, chemically-resistant hazardous waste container from your institution's
Environmental Health & Safety (EHS) department.
o Ensure the container is clearly labeled with "Hazardous Waste" and includes the name
"Acetylcholinesterase Activity Assay Kit (MAK119) Waste."
o Keep the container sealed except when adding waste.

2.0 Waste Segregation and Collection

2.1 Liquid Waste:
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o Collect all aqueous waste generated from the assay, including leftover reagents and reaction
mixtures, in the designated hazardous liquid waste container.

e Crucially, do not dispose of any liquid waste down the drain. This is to prevent environmental
contamination due to its aquatic toxicity.

2.2 Solid Waste:

 All single-use items that have come into contact with the kit's reagents are to be considered
hazardous. This includes pipette tips, microplates, reagent vials, and gloves.
o Collect all contaminated solid waste in a separate, lined hazardous solid waste container.

3.0 Final Disposal Procedure

3.1 Storage: Store the sealed hazardous waste containers in a designated, secure satellite
accumulation area until they are ready for pickup.

3.2 EHS Coordination: Contact your institution's EHS department to schedule a pickup. Follow
all institutional guidelines for waste manifest and hand-off procedures.

Mandatory Visualization: CK-119 Disposal Workflow

The following diagram provides a logical workflow for the decision-making process and
procedural steps involved in the safe disposal of CK-119 (MAK119) waste.
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Start: CK-119 (MAK119) Waste Generated
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End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of CK-119 (MAK119) kit waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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